Cas no 332069-73-5 (4-Amino-1-methyl-1H-pyrazol-3-ol)

• Product Name: 4-Amino-1-methyl-1H-pyrazol-3-ol
• CAS No: 332069-73-5
• MF: C₄H₇N₃O
• MW: 113.117880105972
• CID: 5743169
• PubChem ID: 103079114
• Update Time: 2025-06-30

4-Amino-1-methyl-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18232243
• SY345402
• 4-amino-1-methyl-1H-pyrazol-3-ol
• MFCD30333427
• 4-Amino-1-methyl-1,2-dihydro-3H-pyrazol-3-one
• 332069-73-5
• EN300-1295996
• 4-Amino-1-methyl-1H-pyrazol-3-ol

• Inchi： 1S/C4H7N3O/c1-7-2-3(5)4(8)6-7/h2H,5H2,1H3,(H,6,8)
• InChI Key： AUZHYHBJZVEQNI-UHFFFAOYSA-N
• SMILES： O=C1C(=CN(C)N1)N

Computed Properties

• Exact Mass: 113.058911855g/mol
• Monoisotopic Mass: 113.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.4Ų

Additional information on 4-Amino-1-methyl-1H-pyrazol-3-ol

Research Briefing on 4-Amino-1-methyl-1H-pyrazol-3-ol (CAS: 332069-73-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 4-Amino-1-methyl-1H-pyrazol-3-ol (CAS: 332069-73-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its pyrazole core, exhibits unique chemical properties that make it a valuable scaffold for designing novel therapeutic agents. Recent studies have explored its potential as a building block for kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds, highlighting its broad utility in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 4-Amino-1-methyl-1H-pyrazol-3-ol in the synthesis of selective kinase inhibitors targeting cancer-related pathways. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. Molecular docking simulations further revealed that the amino and hydroxyl functional groups of the pyrazole ring played a critical role in binding to the kinase active site, providing insights for future structure-activity relationship (SAR) studies.

Another notable application of 4-Amino-1-methyl-1H-pyrazol-3-ol is in the development of anti-inflammatory agents. A recent preprint on BioRxiv detailed its incorporation into a series of novel small molecules designed to modulate the NLRP3 inflammasome pathway. Preliminary in vitro assays showed that these derivatives significantly reduced interleukin-1β (IL-1β) secretion in macrophage cell lines, suggesting potential therapeutic benefits for inflammatory diseases such as rheumatoid arthritis and gout. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Beyond its therapeutic potential, 4-Amino-1-methyl-1H-pyrazol-3-ol has also been explored as a key intermediate in the synthesis of agrochemicals and specialty chemicals. A 2022 patent (WO2022156789) described its use in creating novel fungicides with enhanced efficacy against plant pathogens. The patent emphasized the compound's ability to form stable complexes with transition metals, which could be leveraged for developing next-generation crop protection agents.

Despite these promising developments, challenges remain in optimizing the safety and efficacy profiles of 4-Amino-1-methyl-1H-pyrazol-3-ol derivatives. Future research directions may include computational modeling to predict toxicity risks, as well as innovative formulation strategies to improve drug delivery. Overall, this compound represents a compelling case study of how heterocyclic chemistry continues to drive innovation in both pharmaceuticals and agrochemicals.